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Compound of Interest

Compound Name: D-Valine-d8

Cat. No.: B12056887 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

laboratory operations is paramount. This guide provides essential, immediate safety and

logistical information for handling D-Valine-d8, including detailed operational and disposal

plans. By adhering to these procedural, step-by-step guidelines, you can minimize risks and

maintain a safe laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
D-Valine-d8, a deuterated form of the amino acid D-Valine, may cause skin, eye, and

respiratory tract irritation. It may also be harmful if inhaled, swallowed, or absorbed through the

skin.[1] Therefore, adherence to proper safety protocols and the use of appropriate personal

protective equipment are crucial.

Table 1: Personal Protective Equipment (PPE) for Handling D-Valine-d8
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PPE Category Item Specification

Hand Protection Gloves
Wear suitable protective

gloves.

Eye Protection Goggles or Safety Glasses

Wear safety glasses with side

shields or goggles. A face

shield may also be

appropriate.[1]

Skin and Body Protection Protective Clothing

Wear suitable protective

clothing. The type of body

protection should be chosen

based on the amount and

concentration of the substance

at the workplace.[1]

Respiratory Protection Respirator

When necessary, use a

NIOSH/CEN approved

respirator.[1] A self-contained

breathing apparatus may be

required in certain situations.

[1]

Safe Handling and Storage Procedures
Proper handling and storage are critical to prevent exposure and maintain the integrity of D-
Valine-d8.

Operational Plan: Step-by-Step Handling Procedure

Engineering Controls: Handle D-Valine-d8 in a well-ventilated area.[1] Use appropriate

exhaust ventilation where dust may form.[1]

Personal Hygiene: Practice good industrial hygiene and safety.[1] Wash hands before breaks

and at the end of the workday.[1]

Avoid Dust Formation: Take measures to avoid the formation and inhalation of dust.[1]
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Spill Containment: In case of a spill, sweep up the material and place it in a suitable, closed

container for disposal.[1] Prevent the substance from entering sewers and public waters.[1]

Storage Plan

Condition Specification

Temperature Store at room temperature.[1]

Light and Moisture Store away from light and moisture.[1]

Incompatible Materials Keep away from strong oxidizing agents.[1]

Emergency Procedures and First Aid
In the event of exposure, immediate and appropriate first aid is essential.

Table 2: First-Aid Measures for D-Valine-d8 Exposure

Exposure Route First-Aid Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[1]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[1]

Eye Contact
Flush eyes with water as a precaution. Consult

a physician.[1]

Ingestion

Never give anything by mouth to an

unconscious person. Rinse mouth with water.

Consult a physician.[1]

Disposal Plan
Proper disposal of D-Valine-d8 and its containers is crucial to prevent environmental

contamination and comply with regulations.
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Disposal Workflow

Start: Unused D-Valine-d8 or Contaminated Waste

Offer surplus and non-recyclable solutions to a licensed disposal company.

Contact a licensed disposal company for specific instructions.

Dissolve or mix the material with a combustible solvent.

Burn in a chemical incinerator equipped with an afterburner and scrubber.

End: Safe and Compliant Disposal

Click to download full resolution via product page

Disposal workflow for D-Valine-d8.

It is imperative to dispose of D-Valine-d8 in a safe manner and in accordance with local and

national regulations.[1] Offer surplus and non-recyclable solutions to a licensed disposal

company.[1] The recommended method of disposal is to dissolve or mix the material with a

combustible solvent and burn it in a chemical incinerator equipped with an afterburner and

scrubber.[1]

Signaling Pathway of Potential Health Effects
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The following diagram illustrates the potential pathways of exposure and the resulting

physiological effects.

Exposure Routes

Potential Health Effects

Inhalation
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Skin Contact / Absorption
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Potential health effects from D-Valine-d8 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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